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Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of nitroguanidine
from dicyandiamide, a common and industrially significant method. The document details the

primary synthesis routes, experimental protocols, and quantitative data to facilitate

understanding and replication in a laboratory setting.

Introduction
Nitroguanidine (NQ), a crystalline solid, is a key energetic material used in the production of

flashless propellants and insensitive high explosives.[1][2] Its synthesis from readily available

dicyandiamide is a well-established industrial process. This guide focuses on the two primary

methods for this conversion: a two-step process involving the synthesis and isolation of

guanidine nitrate followed by nitration, and a one-step process where dicyandiamide is

converted to guanidine sulfate and then nitrated in situ.

Chemical Synthesis Pathways
The synthesis of nitroguanidine from dicyandiamide primarily follows two routes, both of which

involve the formation of a guanidine salt as an intermediate.

Route 1: Two-Step Synthesis via Guanidine Nitrate

This is the most common and well-documented method. It involves two distinct steps:
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Formation of Guanidine Nitrate: Dicyandiamide is reacted with ammonium nitrate to produce

guanidine nitrate.[3][4][5]

Nitration of Guanidine Nitrate: The isolated guanidine nitrate is then treated with a strong

nitrating agent, typically concentrated sulfuric acid or a mixture of nitric and sulfuric acids, to

yield nitroguanidine.[1][6]

Route 2: One-Step Synthesis via Guanidine Sulfate

This method aims to streamline the process by avoiding the isolation of the intermediate

guanidine salt.

Formation of Guanidine Sulfate: Dicyandiamide is hydrolyzed with sulfuric acid to form

guanidine sulfate.[7]

In-situ Nitration: The resulting solution containing guanidine sulfate is then directly treated

with a nitrating agent to produce nitroguanidine.[7][8]

The following diagram illustrates the overall chemical transformation:
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Overall Synthesis Pathway of Nitroguanidine from Dicyandiamide

Route 1

Route 2

Dicyandiamide

Guanidine Nitrate

+ Ammonium Nitrate

Guanidine Sulfate

+ Sulfuric Acid

Nitroguanidine

+ Conc. Sulfuric Acid + Mixed Acids
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Experimental Workflow for Two-Step Synthesis

Step 1: Guanidine Nitrate Synthesis

Step 2: Nitration to Nitroguanidine

Mix Dicyandiamide and Ammonium Nitrate

Heat in Oil Bath (160°C, 3h)

Cool to Room Temperature

Extract with Hot Water

Hot Filtration

Concentrate Filtrate

Crystallize Guanidine Nitrate

Collect Crude Guanidine Nitrate

Add Guanidine Nitrate to Cold Conc. H2SO4

Crude Product

Stand at Room Temp (15-20h)

Pour into Ice/Water

Filter Precipitate

Wash with Water

Recrystallize from Hot Water

Dry Nitroguanidine Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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